Cas no 3717-48-4 (Tricyclo[3.3.1.13,7]decan-1-amine,N-propyl-, hydrochloride (1:1))
3717-48-4 structure
Product Name:Tricyclo[3.3.1.13,7]decan-1-amine,N-propyl-, hydrochloride (1:1)
Tricyclo[3.3.1.13,7]decan-1-amine,N-propyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[3.3.1.13,7]decan-1-amine,N-propyl-, hydrochloride (1:1)
- N-propyladamantan-1-amine,hydrochloride
- N-Propyladamantan-1-amine hydrochloride (1:1)
- tricyclo[3.3.1.1~3,7~]decan-1-amine, N-propyl-, hydrochloride (1:1)
- A823551
- N-propyladamantan-1-amine hydrochloride
- N-propyl-1-adamantanamine hydrochloride
- 3717-48-4
- 1-ADAMANTANAMINE, N-PROPYL-, HYDROCHLORIDE
- N-propyladamantan-1-amine;hydrochloride
- 1-(n-Propyl)aminoadamantane hydrochloride
- DTXSID60190653
-
- Inchi: 1S/C13H23N.ClH/c1-2-3-14-13-7-10-4-11(8-13)6-12(5-10)9-13;/h10-12,14H,2-9H2,1H3;1H
- InChI Key: LXZJGHHZRICFMN-UHFFFAOYSA-N
- SMILES: Cl.N(CCC)C12CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 229.15992
- Monoisotopic Mass: 229.159727
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 180
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12
Experimental Properties
- Boiling Point: 261°Cat760mmHg
- Flash Point: 106.8°C
- PSA: 12.03
Tricyclo[3.3.1.13,7]decan-1-amine,N-propyl-, hydrochloride (1:1) Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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